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Compound of Interest

Compound Name: 2,2-Diphenyl-cyclopentanone

Cat. No.: B092254 Get Quote

Technical Guide: 2,2-Diphenyl-cyclopentanone
CAS Number: 15324-42-2

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2,2-Diphenyl-cyclopentanone, along with a detailed experimental protocol for its

synthesis. This document is intended for researchers, scientists, and professionals in the field

of drug development and organic chemistry.

Chemical and Physical Properties
The key quantitative properties of 2,2-Diphenyl-cyclopentanone are summarized in the table

below for easy reference and comparison.
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Property Value

Molecular Formula C₁₇H₁₆O

Molecular Weight 236.31 g/mol

Boiling Point 372.2 °C at 760 mmHg[1]

Density 1.114 g/cm³[1]

Flash Point 161.6 °C[1]

Refractive Index 1.594[1]

Vapor Pressure 9.8 x 10⁻⁶ mmHg at 25°C[1]

Synthesis of 2,2-Diphenyl-cyclopentanone
The synthesis of 2,2-Diphenyl-cyclopentanone can be achieved through a two-step process

involving the cyclization of 2,2-diphenyladiponitrile followed by hydrolysis and decarboxylation

of the resulting intermediate.

Experimental Protocol
Step 1: Synthesis of 5-Cyano-2,2-diphenylcyclopentanoneimine

This step involves the intramolecular cyclization of 2,2-diphenyladiponitrile.

Reagents and Materials:

2,2-diphenyladiponitrile

Sodium tert-butoxide

tert-Butyl alcohol (anhydrous)

Apparatus for reflux with stirring

Procedure:

A solution of sodium tert-butoxide in anhydrous tert-butyl alcohol is prepared.
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2,2-diphenyladiponitrile is added to the solution.

The reaction mixture is heated to reflux with constant stirring. The use of sodium tert-

butoxide in tert-butyl alcohol as the condensing agent has been shown to result in a

virtually quantitative yield.

Upon completion of the reaction, the mixture is worked up to isolate the product, 5-cyano-

2,2-diphenylcyclopentanoneimine.

Step 2: Hydrolysis and Decarboxylation to 2,2-Diphenyl-cyclopentanone

The intermediate from Step 1 is converted to the final product in this step.

Reagents and Materials:

5-Cyano-2,2-diphenylcyclopentanoneimine

Dilute sulfuric acid

Apparatus for reflux with stirring

Procedure:

5-Cyano-2,2-diphenylcyclopentanoneimine is suspended in a dilute solution of sulfuric

acid.

The mixture is heated to reflux with vigorous stirring. This process facilitates both the

hydrolysis of the imine and cyano groups, followed by decarboxylation.

The reaction is monitored until completion. An 81% yield based on the starting 2,2-

diphenyladiponitrile has been reported.

After cooling, the reaction mixture is worked up to isolate and purify the final product, 2,2-
Diphenyl-cyclopentanone.

Synthesis Workflow
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Caption: Synthesis workflow for 2,2-Diphenyl-cyclopentanone.

Biological Activity and Signaling Pathways
Based on the available literature, there is currently no information regarding the involvement of

2,2-Diphenyl-cyclopentanone in specific biological signaling pathways or its detailed

pharmacological activities. Further research is required to elucidate its potential roles in

biological systems and its applications in drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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